Cas no 18312-31-7 (Octadecyl octanoate)

Octadecyl octanoate is a fatty acid ester formed by the reaction of octadecanol (stearyl alcohol) and octanoic acid (caprylic acid). This compound is characterized by its long hydrophobic alkyl chains, which contribute to its excellent emollient and lubricating properties. It is commonly used in cosmetic and personal care formulations as a skin-conditioning agent, providing smoothness and moisture retention without greasiness. Its chemical stability and low volatility make it suitable for use in creams, lotions, and hair care products. Additionally, octadecyl octanoate exhibits good compatibility with other organic ingredients, enhancing formulation flexibility. Its non-irritating nature further supports its application in sensitive skin products.
Octadecyl octanoate structure
Octadecyl octanoate structure
Product Name:Octadecyl octanoate
CAS No:18312-31-7
MF:C26H52O2
MW:396.689888954163
MDL:MFCD32206202
CID:188542
PubChem ID:589198
Update Time:2025-06-08

Octadecyl octanoate Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid,octadecyl ester
    • Stearyl caprylate
    • Octadecylcaprylate
    • Stearyl octanoate
    • Octadecyloctanoat
    • octadecyl octanoate
    • Octanoic acid, octadecyl ester
    • 06TS6O9194
    • Octanoic acid octadecyl ester
    • VNLRTFSQCPNNIM-UHFFFAOYSA-N
    • AKOS037503865
    • DTXSID5051816
    • SCHEMBL180243
    • Q27236224
    • UNII-06TS6O9194
    • PELEMOL SNO
    • NS00014124
    • 18312-31-7
    • AS-60039
    • EINECS 242-200-2
    • D92927
    • Octadecyl octanoate
    • MDL: MFCD32206202
    • Inchi: 1S/C26H52O2/c1-3-5-7-9-10-11-12-13-14-15-16-17-18-19-21-23-25-28-26(27)24-22-20-8-6-4-2/h3-25H2,1-2H3
    • InChI Key: VNLRTFSQCPNNIM-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCCC)=O)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 396.39696
  • Monoisotopic Mass: 396.397
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 24
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 11.9

Experimental Properties

  • Density: 0.86
  • Boiling Point: 438.7°Cat760mmHg
  • Flash Point: 225.6°C
  • Refractive Index: 1.451
  • PSA: 26.3

Octadecyl octanoate Pricemore >>

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Additional information on Octadecyl octanoate

Recent Advances in the Study of Octadecyl Octanoate (CAS: 18312-31-7) in Chemical Biology and Pharmaceutical Applications

Octadecyl octanoate (CAS: 18312-31-7) is a fatty acid ester that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, composed of octadecyl alcohol and octanoic acid, exhibits unique physicochemical properties that make it suitable for various biomedical applications, including drug delivery systems, lipid-based formulations, and as an excipient in pharmaceutical products. Recent studies have explored its potential in enhancing the bioavailability of poorly soluble drugs, its role in stabilizing lipid nanoparticles, and its biocompatibility in vivo.

A 2023 study published in the Journal of Controlled Release investigated the use of octadecyl octanoate as a lipid matrix for solid lipid nanoparticles (SLNs). The researchers demonstrated that SLNs formulated with octadecyl octanoate exhibited improved drug-loading capacity and sustained release profiles for hydrophobic anticancer agents. The study highlighted the compound's ability to form stable crystalline structures, which contributed to the controlled release of the encapsulated drug. Furthermore, in vitro and in vivo studies confirmed the low cytotoxicity and high biocompatibility of these SLNs, suggesting their potential for clinical translation.

Another notable advancement was reported in a 2024 ACS Applied Materials & Interfaces article, where octadecyl octanoate was utilized as a key component in self-emulsifying drug delivery systems (SEDDS). The study revealed that the incorporation of octadecyl octanoate enhanced the solubility and oral bioavailability of a model poorly water-soluble drug by over 3-fold compared to conventional formulations. The researchers attributed this improvement to the compound's ability to form micelles and facilitate drug absorption in the gastrointestinal tract. These findings underscore the potential of octadecyl octanoate as a promising excipient for oral drug delivery.

In addition to its pharmaceutical applications, octadecyl octanoate has also been explored in chemical biology for its role in membrane mimicry and lipid bilayer studies. A recent Langmuir publication (2023) described the use of octadecyl octanoate in constructing model membranes to study protein-lipid interactions. The compound's long alkyl chains and ester linkage were found to mimic natural phospholipids effectively, providing a stable platform for investigating membrane-associated biological processes. This application opens new avenues for understanding cellular mechanisms and designing lipid-based therapeutics.

Despite these promising developments, challenges remain in the large-scale production and regulatory approval of octadecyl octanoate-based formulations. Current research is focused on optimizing synthesis methods to improve yield and purity, as well as conducting comprehensive toxicological evaluations to meet regulatory standards. Future directions may include exploring its use in combination therapies, targeted drug delivery, and as a component in advanced biomaterials. As the field progresses, octadecyl octanoate is poised to play an increasingly important role in bridging chemical biology and pharmaceutical sciences.

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